Cas no 54997-29-4 (Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-)

Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]- structure
54997-29-4 structure
Product Name:Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-
CAS No:54997-29-4
MF:C17H17NS
MW:267.38858294487
CID:353130
PubChem ID:71364369
Update Time:2025-04-19

Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-[[4-(1-methylethyl)phenyl]thio]-
    • 2-[2-(4-propan-2-ylphenyl)sulfanylphenyl]acetonitrile
    • 54997-29-4
    • DTXSID00787844
    • (2-{[4-(Propan-2-yl)phenyl]sulfanyl}phenyl)acetonitrile
    • Inchi: 1S/C17H17NS/c1-13(2)14-7-9-16(10-8-14)19-17-6-4-3-5-15(17)11-12-18/h3-10,13H,11H2,1-2H3
    • InChI Key: FPMGNBXDHVWNLP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1CC#N)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 267.10831
  • Monoisotopic Mass: 267.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司